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Compound of Interest

Compound Name: 2-(4-Hydroxyphenyl)propionic acid

Cat. No.: B1209934 Get Quote

IMMEDIATE ACTION REQUIRED: This document contains critical safety, handling, and

disposal information for 2-(4-Hydroxyphenyl)propionic acid. All personnel must review and

adhere to these procedures before commencing any work with this compound.

This guide provides comprehensive, procedural instructions for the safe handling and disposal

of 2-(4-Hydroxyphenyl)propionic acid, ensuring the safety of laboratory personnel and

compliance with regulatory standards. The following information is intended for researchers,

scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(4-Hydroxyphenyl)propionic acid is classified as a hazardous substance that can cause

skin irritation, serious eye irritation, and respiratory irritation.[1][2][3][4] Some safety data sheets

indicate that it can cause serious eye damage.[5][6] Adherence to the following personal

protective equipment (PPE) guidelines is mandatory to minimize exposure and ensure personal

safety.

Summary of Required Personal Protective Equipment
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Protection Type Minimum Requirement
Specific
Recommendations

Eye/Face Protection
Safety glasses with side

shields or goggles.[4][7][8]

Tightly fitting safety goggles

are recommended.[5][9] A face

shield should be worn when

there is a risk of splashing.[9]

Skin Protection
Chemical-resistant gloves and

protective clothing.[1][3][7][8]

Nitrile gloves are a suitable

option, offering protection

against bases, oils, and many

solvents.[10] Wear a lab coat

or other protective clothing to

prevent skin contact.[1][5]

Respiratory Protection
Not required for normal use

with adequate ventilation.

A NIOSH/MSHA-approved

respirator should be used if

dust is generated or if irritation

is experienced.[5][7][9] Use in

a chemical fume hood is

recommended.[11]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is crucial for minimizing the risks associated with

handling 2-(4-Hydroxyphenyl)propionic acid. The following diagram outlines the essential

steps for safe handling, from preparation to post-handling procedures.
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Workflow for Safe Handling of 2-(4-Hydroxyphenyl)propionic Acid

Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Ensure proper ventilation (fume hood)

Don appropriate Personal Protective Equipment (PPE)

Weigh and handle solid material carefully to avoid dust generation

Proceed to handling

Keep containers tightly closed when not in use

Avoid contact with skin, eyes, and clothing

Decontaminate work surfaces

Proceed to post-handling

Properly dispose of waste (see Disposal Plan)

Remove and dispose of contaminated PPE

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-(4-Hydroxyphenyl)propionic acid.
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Experimental Protocols: Accidental Exposure and
Spills
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1] Seek immediate medical attention.[1][6]

Skin Contact: Remove contaminated clothing and shoes.[1] Flush skin with plenty of soap

and water for at least 15 minutes.[1][2] If skin irritation occurs, seek medical advice.[4]

Inhalation: Move the affected person to fresh air.[1] If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek medical

attention.[1]

Accidental Release Measures

In the event of a spill, evacuate unnecessary personnel and ensure adequate ventilation.[2]

Wearing appropriate PPE, contain the spill.[12]

For solid spills: Carefully sweep or vacuum up the material, avoiding dust generation, and

place it into a suitable, labeled container for disposal.[1][12]

For liquid spills (if dissolved): Absorb the spill with an inert material such as sand or

vermiculite and place it in a sealed container for disposal.[1]

Disposal Plan
All waste materials, including contaminated PPE and spill cleanup materials, must be disposed

of in accordance with local, state, and federal regulations.

Waste Disposal Workflow
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Disposal Workflow for 2-(4-Hydroxyphenyl)propionic Acid Waste

Waste Collection

Interim Storage

Final Disposal

Collect chemical waste and contaminated materials in a labeled, sealed container

Segregate from incompatible materials

Store in a designated, well-ventilated waste holding area

Transfer to storage

Arrange for disposal by a licensed hazardous waste disposal company

Schedule pickup

Do not dispose of down the drain or in general waste

Click to download full resolution via product page

Caption: Disposal workflow for 2-(4-Hydroxyphenyl)propionic acid waste.

Contaminated clothing should be laundered separately before reuse.[12] Disposal of the

chemical waste should be handled by an authorized incinerator equipped with an afterburner

and a flue gas scrubber.[2] Do not allow the material to enter drains or water courses.[11]
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Always consult your institution's environmental health and safety department for specific

disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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